Cas no 24071-98-5 (ethyl 6-methyl-5-oxoheptanoate)

• Product Name: ethyl 6-methyl-5-oxoheptanoate
• CAS No: 24071-98-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD02261304
• CID: 1416219
• PubChem ID: 13412967
• Update Time: 2025-10-05

ethyl 6-methyl-5-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-5-oxoheptanoate
• 4-Oxoisocapronsaeureaethylester
• 6-methyl-5-oxo-heptanoic acid ethyl ester
• 6-Methyl-5-oxo-heptansaeure-aethylester
• Heptanoic acid,6-methyl-5-oxo-,ethyl ester
• DTXSID90540026
• MFCD02261304
• ETHYL6-METHYL-5-OXOHEPTANOATE
• SCHEMBL9081933
• 24071-98-5
• AKOS006278020

• MDL： MFCD02261304
• Inchi： 1S/C10H18O3/c1-4-13-10(12)7-5-6-9(11)8(2)3/h8H,4-7H2,1-3H3
• InChI Key： ZKEHHDAMQHVJKI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CCCC(=O)OCC

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.94490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 6-methyl-5-oxoheptanoate

Ethyl 6-Methyl-5-Oxoheptanoate: A Comprehensive Overview

Ethyl 6-methyl-5-oxoheptanoate, identified by the CAS number 24071-98-5, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, also referred to as ethyl 6-methylheptanoyl oxalate, belongs to the class of esters and is characterized by its unique structure, which includes a seven-carbon chain with a methyl branch and a ketone group. The compound's structure not only influences its physical properties but also plays a crucial role in its applications across various industries.

The synthesis of ethyl 6-methyl-5-oxoheptanoate typically involves the esterification of 6-methyl-5-oxoheptanoic acid with ethanol. This reaction is often catalyzed by acids or bases and is carried out under controlled conditions to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient production methods, reducing costs and environmental impact. For instance, the use of solid acid catalysts has been reported to enhance the reaction efficiency while minimizing waste generation.

Ethyl 6-methyl-5-oxoheptanoate finds applications in diverse areas, including flavor chemistry, pharmaceuticals, and agrochemicals. In the flavor industry, this compound is known for its contribution to the aroma profiles of certain fruits and beverages. Its ability to impart a pleasant taste makes it a valuable ingredient in food additives and flavor enhancers. Recent studies have explored its role in enhancing the flavor profiles of tropical fruits, such as mangoes and pineapples, through controlled release mechanisms.

In the pharmaceutical sector, ethyl 6-methyl-5-oxoheptanoate has been investigated for its potential as a precursor in drug synthesis. Its structure allows for easy modification, enabling the development of bioactive compounds with specific therapeutic properties. For example, researchers have utilized this compound as a building block for synthesizing antibiotics and anti-inflammatory agents. The versatility of ethyl 6-methyl-5-oxoheptanoate in drug design underscores its importance in medicinal chemistry.

The agrochemical industry has also benefited from the properties of ethyl 6-methyl-5-oxoheptanoate. It has been employed as an intermediate in the synthesis of pesticides and herbicides, where its stability and reactivity are advantageous. Recent studies have focused on optimizing its use in eco-friendly agricultural products, aligning with global trends toward sustainable agriculture.

From an environmental perspective, ethyl 6-methyl-5-oxoheptanoate exhibits moderate biodegradability under aerobic conditions. Its breakdown products are generally non-toxic to aquatic life, making it suitable for use in applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In terms of safety, ethyl 6-methyl-5-oxoheptanoate is classified as a non-hazardous substance under standard conditions. It does not pose significant risks related to flammability or toxicity when handled appropriately. Nonetheless, proper handling procedures should be followed to ensure workplace safety and compliance with regulatory standards.

The study of ethyl 6-methyl-5-oxoheptanoate continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into its molecular structure and reactivity. Computational methods have also enabled researchers to predict its behavior in various chemical reactions, facilitating more efficient synthesis pathways.

In conclusion, ethyl 6-methyl-5-oxoheptanoate (CAS No. 24071-98-5) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties make it an essential component in flavor chemistry, pharmaceuticals, and agrochemicals. As research progresses, new opportunities for its utilization are expected to emerge, further solidifying its role in modern chemistry.